Cas no 2168402-17-1 (4-nitro-1H-indole-3-sulfonyl fluoride)

• Product Name: 4-nitro-1H-indole-3-sulfonyl fluoride
• CAS No: 2168402-17-1
• MF: C₈H₅FN₂O₄S
• MW: 244.199703931808
• CID: 6425442
• PubChem ID: 165521508
• Update Time: 2025-06-11

4-nitro-1H-indole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1H-indole-3-sulfonyl fluoride
• EN300-1275613
• 2168402-17-1

• Inchi： 1S/C8H5FN2O4S/c9-16(14,15)7-4-10-5-2-1-3-6(8(5)7)11(12)13/h1-4,10H
• InChI Key： RQRMVJUHWZGPJM-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC=C(C=21)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 243.99540598g/mol
• Monoisotopic Mass: 243.99540598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Additional information on 4-nitro-1H-indole-3-sulfonyl fluoride

4-Nitro-1H-Indole-3-Sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS number 2168402-17-1, commonly referred to as 4-nitro-1H-indole-3-sulfonyl fluoride, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structural features and versatile applications. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in research.

4-Nitro-1H-indole-3-sulfonyl fluoride is an indole derivative with a sulfonyl fluoride group at the 3-position and a nitro group at the 4-position of the indole ring. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common structural motif in many bioactive compounds. The sulfonyl fluoride group (-SO₂F) is highly reactive and plays a crucial role in the compound's reactivity and functionality. The nitro group (-NO₂) introduces electron-withdrawing effects, further modulating the electronic properties of the molecule.

Recent studies have highlighted the importance of indole derivatives in drug discovery and materials science. The sulfonyl fluoride group in 4-nitro-1H-indole-3-sulfonyl fluoride makes it particularly valuable as a building block for synthesizing bioactive molecules. For instance, researchers have explored its use in constructing peptide mimetics, which are essential in drug design for targeting specific biological pathways.

The synthesis of 4-nitro-1H-indole-3-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the indole derivative. One common approach involves the Friedländer synthesis, where an aldehyde reacts with an o-amino aryl ketone to form the indole ring. Subsequent functionalization steps introduce the sulfonyl fluoride and nitro groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, 4-nitro-1H-indole-3-sulfonyl fluoride has found utility in various areas. In materials science, it serves as a precursor for generating functional polymers with tailored electronic properties. Its reactivity makes it suitable for click chemistry reactions, which are widely used in polymer synthesis. Additionally, this compound has shown promise in catalysis, where it acts as a catalyst or catalyst precursor in organocatalytic reactions.

One of the most exciting developments involving 4-nitro-1H-indole-3-sulfonyl fluoride is its application in drug discovery. Researchers have utilized this compound to develop inhibitors for various enzymes and receptors. For example, studies have demonstrated its potential as an inhibitor of serine proteases, which are implicated in diseases such as cancer and inflammation. The nitro group's electron-withdrawing effects enhance the compound's binding affinity to target proteins, making it a valuable lead compound for drug development.

Moreover, indole derivatives like 4-nitro-1H-indole-3-sulfonyl fluoride are being explored for their potential in photovoltaic materials. The unique electronic properties of these compounds make them suitable for use in organic solar cells. Recent research has focused on optimizing their absorption spectra and charge transport properties to improve device efficiency.

In conclusion, 4-nitro-1H-indole-3-sulfonyl fluoride (CAS No 2168402-17-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.